Cas no 1261592-28-2 (2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine)
2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine
-
- Inchi: 1S/C13H9F2NO3/c14-13(15)19-11-5-4-8(17)7-9(11)12(18)10-3-1-2-6-16-10/h1-7,13,17H
- InChI Key: ZIAFLCRODMYLNX-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1C(C1C=CC=CN=1)=O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 314
- XLogP3: 3.1
- Topological Polar Surface Area: 59.4
2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013001341-250mg |
2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine |
1261592-28-2 | 97% | 250mg |
$494.40 | 2023-09-03 | |
| Alichem | A013001341-500mg |
2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine |
1261592-28-2 | 97% | 500mg |
$847.60 | 2023-09-03 | |
| Alichem | A013001341-1g |
2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine |
1261592-28-2 | 97% | 1g |
$1549.60 | 2023-09-03 |
2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine
Introduction to 2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine (CAS No: 1261592-28-2)
2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine, identified by the chemical identifier CAS No: 1261592-28-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyridine core conjugated with a benzoyl group substituted with a difluoromethoxy and a hydroxy moiety, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.
The structural composition of 2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine makes it a versatile intermediate in the synthesis of more complex pharmaceutical agents. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it may exhibit a range of interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The benzoyl-pyridine scaffold is particularly noteworthy, as it has been employed in the design of molecules targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The specific substitution pattern in 2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine may contribute to its ability to interact with specific enzymes or receptors, thereby influencing cellular processes.
One of the most compelling aspects of this compound is its potential as a building block for the development of new therapeutic agents. The difluoromethoxy group is known to enhance metabolic stability and binding affinity, while the hydroxy group can participate in hydrogen bonding interactions, further tailoring the pharmacophoric properties of the molecule. These features make it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing biological activity.
Recent research has begun to explore the pharmacological profile of derivatives similar to 2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine. Studies have indicated that such compounds may possess anti-inflammatory, analgesic, and even neuroprotective properties. For instance, modifications to the pyridine ring or the benzoyl substituent have shown promise in preclinical models, suggesting that further optimization could yield lead compounds for clinical development.
The synthesis of 2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine involves multi-step organic transformations that highlight its synthetic complexity. The introduction of the difluoromethoxy group requires careful control of reaction conditions to ensure high yield and purity. Similarly, the placement of the hydroxy group necessitates precise functionalization techniques to avoid unwanted side reactions. These synthetic challenges underscore the importance of advanced chemical methodologies in the preparation of such specialized molecules.
Advances in computational chemistry have also played a crucial role in understanding the potential biological activity of 2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine. Molecular modeling studies can predict how this compound might interact with target proteins or enzymes, providing valuable insights into its mechanism of action. Such computational approaches are increasingly integrated into drug discovery pipelines, allowing researchers to screen large libraries of compounds efficiently before moving to experimental validation.
The pharmaceutical industry continues to invest heavily in exploring novel molecular entities like 2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine. The demand for innovative therapies drives the need for new chemical scaffolds that can address unmet medical needs. As research progresses, it is likely that derivatives of this compound will be evaluated further for their therapeutic potential across various disease indications.
In conclusion, 2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine (CAS No: 1261592-28-2) represents a fascinating compound with significant implications for pharmaceutical research and development. Its unique structural features and potential biological activities make it a valuable asset in the quest for new treatments. As scientific understanding continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicine.
1261592-28-2 (2-(2-(Difluoromethoxy)-5-hydroxybenzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)